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Compound of Interest

Compound Name: 4-lodopyrazole

Cat. No.: B032481

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hazards, safety precautions,
and key experimental protocols associated with 4-iodopyrazole. The information is intended to
support safe handling and informed use of this compound in research and development
settings. All quantitative data is summarized in structured tables for ease of reference, and key
experimental workflows and biological pathways are visualized using diagrams.

Chemical and Physical Properties

4-lodopyrazole is a halogenated heterocyclic compound widely used as a building block in the
synthesis of more complex molecules, particularly in the development of pharmaceuticals and
agrochemicals. Its iodine substituent makes it a versatile intermediate for various cross-
coupling reactions.

© 2025 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b032481?utm_src=pdf-interest
https://www.benchchem.com/product/b032481?utm_src=pdf-body
https://www.benchchem.com/product/b032481?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula CsHslN2z [1]
Molecular Weight 193.97 g/mol [1][2]
CAS Number 3469-69-0 [11[3]
Appearance Off-whij[e or grayish brown

crystalline powder
Melting Point 108-110 °C
Water Solubility Soluble

Store at 0-8 °C in a dry, cool,
N and well-ventilated place.
Storage Conditions ) ]
Keep container tightly closed

and protect from light.

Hazard Identification and Classification

4-lodopyrazole is classified as hazardous under the OSHA Hazard Communication Standard
(29 CFR 1910.1200). The GHS classification is summarized below.

Hazard Class Category Signal Word Hazard Statement

H302: Harmful if

Acute Toxicity, Oral 4 Warning
swallowed
Skin _ H315: Causes skin
: o 2 Warning N
Corrosion/Irritation irritation
Serious Eye ) H319: Causes serious
o 2 Warning o
Damage/Eye lIrritation eye irritation
Specific Target Organ
o ) ] H335: May cause
Toxicity (Single 3 Warning ) o
respiratory irritation
Exposure)

GHS Pictograms:
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Pictogram Description

GHSO07 Exclamation Mark

Safety Precautions and Handling

Strict adherence to safety protocols is mandatory when handling 4-iodopyrazole to minimize
risk to personnel.

Personal Protective Equipment (PPE)

A detailed breakdown of recommended PPE is provided below.

Body Part Protection Specification

o Conforming to OSHA's eye
Safety glasses with side- ] )
and face protection regulations
in 29 CFR 1910.133 or

European Standard EN166.

Eyes/Face shields or chemical safety

goggles.

Protective gloves and clothing Wear appropriate protective

Skin
to prevent skin exposure. gloves and clothing.
Use a NIOSH/MSHA approved
) respirator or equivalent. A type
Respiratory Dust mask.

N95 (US) dust mask is

recommended.

Engineering Controls

Control Description

Use only outdoors or in a well-ventilated area.
Ventilation Ensure adequate ventilation, especially in

confined areas.

. Ensure that eyewash stations and safety
Safety Stations ) )
showers are close to the workstation location.
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Handling and Storage

Condition

Recommendation

Handling

Avoid contact with skin, eyes, and clothing.
Avoid ingestion and inhalation. Avoid dust
formation. Wash hands and face thoroughly
after handling. Do not eat, drink or smoke when

using this product.

Storage

Keep containers tightly closed in a dry, cool, and
well-ventilated place. Incompatible with strong

oxidizing agents.

First Aid Measures

In the event of exposure, follow these first aid procedures.

Exposure Route

First Aid Measures

Inhalation

Remove victim to fresh air and keep at rest in a
position comfortable for breathing. Call a
POISON CENTER or doctor/physician if you

feel unwell.

Skin Contact

Wash with plenty of soap and water. If skin
irritation occurs, get medical advice/attention.
Take off contaminated clothing and wash it

before reuse.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Call a POISON CENTER or doctor/physician if

Ingestion you feel unwell. Rinse mouth. Do NOT induce
vomiting.
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Accidental Release Measures

Action Procedure

Ensure adequate ventilation. Use personal
Personal Precautions protective equipment as required. Avoid dust

formation. Evacuate personnel to safe areas.

Should not be released into the environment.
Environmental Precautions Prevent further leakage or spillage if safe to do

SO.

Sweep up and shovel into suitable containers
for disposal. Avoid dust formation. Adhered or

Containment and Cleanup collected material should be promptly disposed
of, in accordance with appropriate laws and

regulations.

Aspect Information

) o ] Use dry chemical, carbon dioxide, or alcohol-
Suitable Extinguishing Media ]
resistant foam.

Thermal decomposition can lead to the release

» of irritating gases and vapors, including carbon
Specific Hazards ) o ) )

monoxide, carbon dioxide, nitrogen oxides, and

hydrogen iodide.

Wear self-contained breathing apparatus
Protective Equipment pressure-demand, MSHA/NIOSH (approved or

equivalent) and full protective gear.

Experimental Protocols
Synthesis of 4-lodopyrazole

This protocol is adapted from a patented synthesis method.

Materials:
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e Pyrazole

e lodine (I2)

o Potassium Carbonate (K2COs3)

e 30% Hydrogen Peroxide (H202) solution
o Water (H20)

e Ice

Procedure:

 In a three-necked flask, dissolve 6.81 g (0.10 mol) of pyrazole and 12.7 g (0.05 mol) of Iz in
50 mL of H20.

 Stir the mixture at room temperature for 20-50 minutes.

e Add an additional 80 mL of H20 and continue to stir for another 20-50 minutes. The solution
will appear brown.

e Add 13.82 g (0.10 mol) of K2COs to the reaction mixture in four portions.
e Continue stirring for 50 minutes.

e Using a constant pressure dropping funnel, add 20 mL of 30% H20:2 solution dropwise. The
solution will turn brownish-yellow, and a significant amount of light pinkish-yellow foam will
be generated.

 After stirring for 35 minutes, place the flask in a 120°C oil bath and reflux until all solids have
dissolved.

e Pour the hot reaction mixture into 150 mL of ice water to precipitate a white solid.

o Collect the solid by vacuum filtration and wash it several times with 50 mL of water to obtain
the 4-iodopyrazole product.
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Suzuki-Miyaura Coupling of 4-lodo-1-methyl-1H-pyrazol-
3-amine

This protocol provides a general method for the Suzuki-Miyaura coupling of a 4-iodopyrazole
derivative.

Materials:

4-iodo-1-methyl-1H-pyrazol-3-amine

Arylboronic acid

Palladium catalyst (e.qg., [1,1'-Bis(dicyclohexylphosphino)ferrocene]dichloropalladium(ll))

Potassium phosphate (K3sPOa)

1,4-Dioxane (anhydrous)

Water (degassed)

Procedure:

To an oven-dried reaction vessel, add 4-iodo-1-methyl-1H-pyrazol-3-amine (1.0 equiv), the
arylboronic acid (1.5-2.0 equiv), and potassium phosphate (2.0 equiv).

o Seal the vessel and replace the atmosphere with an inert gas (e.g., Argon) by evacuating
and backfilling three times.

o Add the palladium pre-catalyst (e.g., 6-7 mol%).

e Add anhydrous 1,4-dioxane and degassed water via syringe.

« Stir the reaction mixture vigorously and heat to 100°C in a preheated oil bath.
e Monitor the reaction progress by TLC or LC-MS.

e Upon completion, cool the reaction mixture to room temperature and dilute with an organic
solvent (e.g., ethyl acetate).
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« Filter the mixture through a pad of celite, and wash the filtrate with water and brine.

» Dry the organic layer, concentrate under reduced pressure, and purify the crude product by
flash column chromatography on silica gel.

Visualizations
Logical Workflow for Handling 4-lodopyrazole
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Workflow for Safe Handling of 4-lodopyrazole
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Caption: A logical workflow for the safe handling of 4-iodopyrazole.
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c-Met Signaling Pathway

Derivatives of 4-iodopyrazole are used in the synthesis of c-Met inhibitors. The c-Met signaling
pathway is a critical pathway in cell proliferation, motility, and survival, and its aberrant
activation is implicated in various cancers.

Simplified c-Met Signaling Pathway

HGF

c-Met Receptor

‘Autophosphorylation \Autophosphorylation

Downstream Signaling Cascades

RAS-RAF-MEK-ERK PI3K-AKT
Pathway STAT Pathway Pathway

gllular Regponses

Proliferation Motility & Invasion

Click to download full resolution via product page

Caption: A simplified diagram of the c-Met signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Safety, and Experimental Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032481#hazards-and-safety-precautions-for-4-
iodopyrazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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